2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Product Name, component content, use to
2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013027891-250mg |
2,4,6-Trichloroanisole |
87-40-1 | 97% | 250mg |
$489.60 | 2023-08-31 | |
| Alichem | A013027891-500mg |
2,4,6-Trichloroanisole |
87-40-1 | 97% | 500mg |
$839.45 | 2023-08-31 | |
| Alichem | A013027891-1g |
2,4,6-Trichloroanisole |
87-40-1 | 97% | 1g |
$1519.80 | 2023-08-31 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X30905-5g |
1,3,5-Trichloro-2-methoxybenzene |
87-40-1 | 98% | 5g |
¥46.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X30905-100g |
1,3,5-Trichloro-2-methoxybenzene |
87-40-1 | 98% | 100g |
¥642.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X30905-25g |
1,3,5-Trichloro-2-methoxybenzene |
87-40-1 | 98% | 25g |
¥161.0 | 2024-07-18 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 235393-1G |
2,4,6-Trichloroanisole |
87-40-1 | 1g |
¥448.67 | 2023-12-09 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 235393-5G |
2,4,6-Trichloroanisole |
87-40-1 | 5g |
¥676.59 | 2023-12-09 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 47526-U |
2,4,6-Trichloroanisole |
87-40-1 | certified reference material, 100 μg/mL in methanol | 1ML |
407.2 | 2021-05-12 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 47526-U |
2,4,6-Trichloroanisole |
87-40-1 | certified reference material, 100μg/mL in methanol | 1ML |
￥431.13 | 2022-02-22 |
Audited Supplier
2,4,6-Trichloroanisole (TCA, CAS 87-40-1) is a chlorinated aromatic compound widely recognized for its role as a contaminant in food, beverages, and pharmaceutical products, where it imparts a musty or corky off-flavor. Recent research has expanded its scope beyond sensory science, exploring its biochemical interactions, environmental impact, and potential therapeutic applications. This briefing synthesizes the latest findings on TCA, highlighting its molecular mechanisms, detection methods, and emerging uses in biomedicine.
A 2023 study published in Journal of Agricultural and Food Chemistry elucidated TCA's degradation pathways by microbial consortia, identifying novel enzymes capable of cleaving its chloroaromatic bonds. This breakthrough offers promise for bioremediation of TCA-contaminated water sources, particularly in wine and pharmaceutical manufacturing. Concurrently, advances in analytical techniques, such as gas chromatography coupled with high-resolution mass spectrometry (GC-HRMS), have lowered detection thresholds to sub-ppt levels, crucial for quality control in sensitive applications like mRNA vaccine production where TCA can compromise lipid nanoparticle stability.
In neuropharmacology, TCA's structural similarity to neurotransmitter modulators has spurred investigation into its GABAA receptor interactions. Preclinical models in ACS Chemical Neuroscience (2024) demonstrate dose-dependent modulation of chloride ion channels, suggesting potential as a scaffold for anxiolytic drug development. However, its endocrine-disrupting properties at concentrations ≥10 μM, as reported in Environmental Health Perspectives, necessitate careful risk-benefit evaluation.
Emerging applications include TCA-derived probes for studying aryl hydrocarbon receptor (AhR) signaling pathways. A Nature Communications study engineered fluorinated TCA analogs (e.g., 2,4,6-trifluoroanisole) as selective AhR antagonists, showing efficacy in suppressing inflammatory cytokines in murine models of autoimmune hepatitis. This positions TCA derivatives as candidates for next-generation immunomodulators.
Regulatory developments feature prominently, with the FDA's 2024 draft guidance on TCA limits in sterile injectables (proposed threshold: 0.5 ng/mL). Industry responses include patented adsorption technologies using functionalized mesoporous silica nanoparticles, achieving >99% TCA removal from aqueous solutions (WO2023187542). These innovations address critical challenges in biopharmaceutical manufacturing where TCA contamination can originate from packaging materials.
Future research directions emphasize structure-activity relationship studies of halogenated anisoles, leveraging computational chemistry to predict metabolite toxicity. The compound's role as a chemical indicator of chlorophenol pollution also gains traction in environmental monitoring networks. Collaborative efforts between flavor chemists, toxicologists, and drug developers are expected to unlock further biomedical potentials while mitigating risks associated with this multifaceted molecule.
